6-(((4-methylthiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate

• IUPAC Name: [6-[(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 3,4-diethoxybenzoate
• InChI: InChI=1S/C21H21NO6S2/c1-4-25-17-7-6-14(8-18(17)26-5-2)20(24)28-19-10-27-15(9-16(19)23)12-30-21-22-13(3)11-29-21/h6-11H,4-5,12H2,1-3H3
• InChI Key: LOFZJYWQPGMOQI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)OC2=COC(=CC2=O)CSC3=NC(=CS3)C)OCC
• Molecular Formula: C21H21NO6S2
• Molecular Weight: 447.5 g/mol
• CAS No.: 896303-31-4

Description

6-(((4-methylthiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate is a useful research compound. Its molecular formula is C21H21NO6S2 and its molecular weight is 447.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• A study reported the synthesis and biological evaluation of compounds related to the chemical , focusing on their antibacterial activity against various microorganisms including Bacillus subtilis and Staphylococcus aureus (Juber, Hamed, & Khalil, 2020).

Antimicrobial Properties

• A research article discussed the synthesis and antimicrobial screening of derivatives containing the thiazole ring, which is a component of the compound . The study highlighted the potential therapeutic intervention of these compounds for treating microbial diseases, especially bacterial and fungal infections (Desai, Rajpara, & Joshi, 2013).

Anti-tubercular Agents

• Another study focused on substituted benzothiazoles and their derivatives, evaluating their in vitro anti-tubercular activity against Mycobacterium tuberculosis. This research is significant for understanding the potential application of similar compounds in treating tuberculosis (Maurya et al., 2013).

Anticancer Activity

• Research on similar compounds, such as those with a thiazolidinone structure containing benzothiazole moiety, has been performed for their antitumor screening. This demonstrates the relevance of these compounds in the development of potential anticancer drugs (Havrylyuk et al., 2010).

Drug Design and Development

• Studies have explored the synthesis, spectroscopic characterization, and reactive properties of Schiff bases containing triazole and pyrazole rings. These research efforts contribute to the understanding of the reactivity and potential applications of such compounds in drug development (Pillai et al., 2019).